Cas no 604740-22-9 (4-(5-{(3-nitrophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine)

• Product Name: 4-(5-{(3-nitrophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine
• CAS No: 604740-22-9
• MF: C₁₄H₁₀N₄O₃S
• MW: 314.319200992584
• CID: 5475243
• PubChem ID: 1467929
• Update Time: 2025-06-30

4-(5-{(3-nitrophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[(3-nitrophenyl)methylsulfanyl]-5-pyridin-4-yl-1,3,4-oxadiazole
• CHEMBL3125373
• SCHEMBL14604031
• SR-01000338589
• 4-(5-{[(3-NITROPHENYL)METHYL]SULFANYL}-1,3,4-OXADIAZOL-2-YL)PYRIDINE
• 604740-22-9
• F2771-0057
• SR-01000338589-1
• 2-((3-nitrobenzyl)thio)-5-(pyridin-4-yl)-1,3,4-oxadiazole
• VU0497657-1
• AKOS000667383
• 4-(5-{(3-nitrophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine

• Inchi： 1S/C14H10N4O3S/c19-18(20)12-3-1-2-10(8-12)9-22-14-17-16-13(21-14)11-4-6-15-7-5-11/h1-8H,9H2
• InChI Key： YMGCZTQTGNNWIG-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CN=CC=2)O1)CC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 314.04736137g/mol
• Monoisotopic Mass: 314.04736137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 123Ų

Additional information on 4-(5-{(3-nitrophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine

Comprehensive Overview of 4-(5-{(3-nitrophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine (CAS No. 604740-22-9)

The compound 4-(5-{(3-nitrophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine (CAS No. 604740-22-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the 1,3,4-oxadiazole family, a class of nitrogen-oxygen-containing heterocycles known for their diverse applications in medicinal chemistry. The presence of both pyridine and 3-nitrophenyl moieties further enhances its versatility, making it a subject of interest for drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly intrigued by the sulfanyl linkage in 4-(5-{(3-nitrophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine, as it may contribute to enhanced binding affinity with biological targets. This aligns with current trends in structure-activity relationship (SAR) studies, where subtle modifications to molecular scaffolds can yield significant improvements in efficacy and selectivity.

The synthesis of CAS No. 604740-22-9 typically involves multi-step organic reactions, including cyclization and substitution processes. Its 1,3,4-oxadiazole core is often constructed via oxidative cyclization of hydrazides, a method favored for its efficiency and scalability. The incorporation of the 3-nitrophenyl group introduces electron-withdrawing properties, which can influence the compound's reactivity and interaction with enzymes or receptors. Such characteristics are critical in the design of enzyme inhibitors or signal transduction modulators, areas of high interest in oncology and infectious disease research.

From an industrial perspective, 4-(5-{(3-nitrophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine is also explored for its potential in agrochemical applications. The nitrophenyl moiety, combined with the oxadiazole ring, may exhibit herbicidal or pesticidal activity, addressing the growing need for environmentally sustainable crop protection solutions. This aligns with global initiatives to reduce reliance on traditional pesticides and develop green chemistry alternatives.

Analytical characterization of CAS No. 604740-22-9 employs advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and confirm structural integrity, which are paramount for both research and commercial applications. The compound's stability under various conditions is another area of investigation, particularly for formulation scientists working on drug delivery systems.

In the context of computational chemistry, 4-(5-{(3-nitrophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine has been modeled to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Such in silico studies are invaluable for accelerating drug development pipelines and reducing experimental costs. The compound's logP and polar surface area are frequently calculated to assess its suitability as a bioactive molecule.

As the scientific community continues to explore nitrogen-containing heterocycles, CAS No. 604740-22-9 remains a promising candidate for further study. Its dual functionality—combining a pyridine ring with a 1,3,4-oxadiazole scaffold—offers a rich platform for derivatization. Future research may focus on optimizing its synthetic route or expanding its applications in material science, such as organic electronics or metal-organic frameworks (MOFs).

For researchers and industry professionals, understanding the nuances of 4-(5-{(3-nitrophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)pyridine is essential. Its potential spans multiple disciplines, from medicinal chemistry to sustainable agriculture, reflecting the interdisciplinary nature of modern chemical innovation. As interest in tailored molecular designs grows, this compound exemplifies how strategic molecular engineering can address complex challenges in science and technology.